6-[4-(5-Ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile

• IUPAC Name: 6-[4-(5-ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile
• InChI: InChI=1S/C17H20N6/c1-3-15-13(2)20-12-21-17(15)23-8-6-22(7-9-23)16-5-4-14(10-18)11-19-16/h4-5,11-12H,3,6-9H2,1-2H3
• InChI Key: BQCOKMNBUPQUGM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N=CN=C1N2CCN(CC2)C3=NC=C(C=C3)C#N)C
• Molecular Formula: C17H20N6
• Molecular Weight: 308.4 g/mol

Description

6-[4-(5-Ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile, also known as EPPCP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. EPPCP is a pyridine-based compound that has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, advantages, and limitations have been studied extensively.

Mechanism of Action

The mechanism of action of 6-[4-(5-Ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile is not fully understood, but it is believed to act on various targets in the body, including ion channels and receptors. 6-[4-(5-Ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile has been shown to modulate the activity of various ion channels, including voltage-gated potassium channels and calcium channels. 6-[4-(5-Ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile has also been shown to modulate the activity of various receptors, including dopamine receptors and serotonin receptors.
Biochemical and Physiological Effects:
6-[4-(5-Ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile has been shown to have various biochemical and physiological effects, including the modulation of ion channel activity, the modulation of receptor activity, and the inhibition of enzyme activity. 6-[4-(5-Ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile has also been shown to have antioxidant and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

The advantages of using 6-[4-(5-Ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile in lab experiments include its high potency, selectivity, and stability. 6-[4-(5-Ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile is also readily available and can be synthesized using various methods. The limitations of using 6-[4-(5-Ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile in lab experiments include its potential toxicity and the lack of understanding of its mechanism of action.

Future Directions

There are several future directions for the study of 6-[4-(5-Ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile, including the further elucidation of its mechanism of action, the development of more potent and selective analogs, and the investigation of its potential as a therapeutic agent for various diseases. 6-[4-(5-Ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile may also have potential as a tool for studying the function of various proteins, including ion channels and receptors. Further research is needed to fully understand the potential applications of 6-[4-(5-Ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile in various fields.

Synthesis Methods

6-[4-(5-Ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile has been synthesized using various methods, including the reaction of 6-chloronicotinonitrile with 4-(5-ethyl-6-methylpyrimidin-4-yl)piperazine in the presence of a base, such as potassium carbonate or sodium hydride. The reaction is carried out in a solvent, such as dimethylformamide or dimethyl sulfoxide, at a high temperature. The resulting product is then purified using various techniques, including column chromatography, recrystallization, and HPLC.

Scientific Research Applications

6-[4-(5-Ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile has been studied extensively for its potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience. 6-[4-(5-Ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile has been shown to have potential as a therapeutic agent for various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. 6-[4-(5-Ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile has also been studied for its potential as a tool for studying the function of various proteins, including ion channels and receptors.